Benzo[d][1,3]dioxol-5-ylmethyl 4-(morpholinosulfonyl)benzoate

• IUPAC Name: 1,3-benzodioxol-5-ylmethyl 4-morpholin-4-ylsulfonylbenzoate
• InChI: InChI=1S/C19H19NO7S/c21-19(25-12-14-1-6-17-18(11-14)27-13-26-17)15-2-4-16(5-3-15)28(22,23)20-7-9-24-10-8-20/h1-6,11H,7-10,12-13H2
• InChI Key: MLQVWBZMEPJGQM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)OCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H19NO7S
• Molecular Weight: 405.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzo[d][1,3]dioxol moiety, the introduction of the morpholinosulfonyl group, and the esterification to form the benzoate.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon skeleton. The benzo[d][1,3]dioxol moiety would likely contribute to the planarity and aromaticity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The benzo[d][1,3]dioxol moiety might undergo electrophilic aromatic substitution reactions, while the morpholinosulfonyl group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzo[d][1,3]dioxol moiety might increase its lipophilicity, while the morpholinosulfonyl group could enhance its water solubility.

Scientific Research Applications

Antitumor Activity

A series of compounds including N-aryl-5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(tert-butyl)thiazol-2-amines were synthesized and evaluated for their antitumor activities against various cancer cell lines such as HeLa, A549, and MCF-7. .

Heavy Metal Ion Detection

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Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activity.

Mechanism of Action

Target of action

Compounds with similar structures have shown antitumor activities against hela, a549 and mcf-7 cell lines .

Biochemical pathways

Similar compounds have been found to affect cell cycle progression and induce apoptosis .

Result of action

As mentioned earlier, similar compounds have been found to induce apoptosis and cause cell cycle arrest .